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Compound of Interest

Compound Name: Rhodinol
CAS No.: 6812-78-8
Cat. No.: B1218433
Get Quote
. J

Executive Summary & Scientific Rationale

Rhodinol (CAS 141-25-3 / 6812-78-8) is a monoterpene alcohol, typically comprising a mixture
of citronellol and geraniol.[1] While often perceived as "natural” or "mild" due to its use in
fragrances, it presents specific disposal challenges that are frequently overlooked in high-
throughput laboratories.

The Core Disposal Directive: Rhodinol must never be discharged into municipal sewer
systems.

Scientific Justification:

e Aguatic Toxicity: Rhodinol carries GHS classification H411 (Toxic to aquatic life with long-
lasting effects). Its lipophilic nature (LogP ~3.2-3.4) allows it to bioaccumulate in aquatic
organisms, disrupting local ecosystems even at low concentrations.

o Combustibility: With a flash point typically between 76°C and 99°C (169°F-210°F), it falls
outside the federal RCRA definition of "Ignitable” (D001, <60°C). However, it remains a Class
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[IIA Combustible Liquid. In the presence of an ignition source or when mixed with lower-
flashpoint solvents, it contributes significantly to fire load.

o Chemical Incompatibility: As a primary alcohol with alkene functionality, Rhodinol is
susceptible to rapid oxidation. Mixing it with strong oxidizers (e.g., Nitric Acid, Peroxides) can
result in exothermic reactions and potential deflagration.

Chemical & Hazard Profile

Effective disposal begins with accurate characterization. Use the following data to populate
your waste profiles.

Property Value / Specification Operational Implication

141-25-3 (Racemic) / 106-22-9  Use primary CAS for waste

CAS Number ) )
(Citronellol component) tagging.[2]
) Combustible. Do not store near
Flash Point ~76°C — 99°C (169°F — 210°F)
heat sources.
_ Lighter than water; will float
Density 0.86 — 0.88 g/mL
and spread on surfaces.
Will not dilute in aqueous
Water Solubility Low (Immiscible) waste streams; forms a
separate organic layer.
H315 (Irritant), H317 ) )
N _ Requires "Environmentally
GHS Codes (Sensitizer), H411 (Aquatic

Hazardous" labeling.
Tox)

Best Practice: Manage as
RCRA Status Non-Regulated (if pure) Non-RCRA Regulated

Hazardous Waste.

Operational Disposal Protocol
Phase 1: Container Selection & Segregation

e Container Material: Use Amber Glass or Stainless Steel for accumulation.
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o Why? Terpenes like Rhodinol can act as solvating agents, causing swelling or softening in
certain low-density plastics (LDPE) over long durations. Amber glass protects the double
bonds from photo-oxidation.

e Segregation Rule: Isolate from Oxidizers (Nitric Acid, Chromic Acid, Permanganates).

o Why? Direct oxidation of the alcohol group or the alkene double bond generates heat and
unstable intermediates.

Phase 2: Waste Stream Classification

Rhodinol waste rarely exists in isolation. Classify based on the mixture:
o Stream A: Pure/High-Concentration Rhodinol
o Tag: "Non-RCRA Regulated Chemical Waste - Combustible."”
o Disposal Method: High-temperature incineration (Fuel Blending).
o Stream B: Rhodinol + Flammable Solvents (e.g., Ethanol, Acetone)
o Tag: "Hazardous Waste - Ignitable (D001)."[3]
o Reasoning: The mixture likely has a flash point <60°C.
e Stream C: Aqueous Emulsions (Rhodinol in water)
o Tag: "Toxic to Aquatic Life - Do Not Sewer."[4]

o Disposal: Carbon adsorption or biological treatment at a licensed facility.

Phase 3: The Disposal Decision Matrix

Use the following logic flow to determine the correct waste stream for your specific sample.
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Start: Rhodinol Waste Generated

Is the waste Pure Rhodinol

or >90% Concentration?

Is it mixed with other solvents?

Check Composition

CRITICAL: Is it mixed with
Strong Oxidizers (HNO3, H202)?

DANGER: Reactive Hazard
Contact EHS Immediately for Check Mixture Flash Point
Stabilization Protocol

Flash Pt < 60°C Agqueous Emulsion Flash Pt > 60°C
(e.g., with Acetone/EtOH) q

'Yes (Flash Pt > 60°C)

(e.g., with DMSO/Oil)

Stream B: RCRA Ignitable (D001) Stream C: Aqueous Toxic Stream A: Organic Combustible

(Hazardous Waste Incineration) (Carbon Treatment/Bio-treatment) (Incineration/Fuel Blending)

Click to download full resolution via product page
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Figure 1: Decision matrix for categorizing Rhodinol waste streams based on mixture
composition and flash point.

Emergency Procedures: Spills & Exposure

Despite best practices, spills occur. The high viscosity and low vapor pressure of Rhodinol
make it less of an inhalation risk than Acetone, but it presents a slip hazard and environmental
risk.

Spill Protocol (Volume < 1 Liter):

Isolate: Remove ignition sources immediately. While not highly flammabile, it is combustible.

Contain: Do not allow the spill to reach floor drains. Block drains with spill pillows.

Absorb: Use an inert absorbent (Vermiculite, Sand, or Universal Spill Pads).

o Note: Do not use paper towels for large spills if they will be stored in a closed bin, as the
high surface area can promote oxidation and heat buildup (spontaneous combustion risk
is low but non-zero for terpenes).

Clean: Wash the area with a detergent solution to emulsify the oily residue.

Dispose: Bag all absorbent materials as Hazardous Chemical Waste (Stream A).

Regulatory Context & Compliance
EPA (United States)

¢ RCRA Classification: Rhodinol is not a P-listed or U-listed waste.

o Characteristic Waste: It does not meet the definition of Ignitability (DO01) unless the flash
point is <60°C (140°F).

o Best Practice: Due to the "Toxic to Aquatic Life" (H411) designation, it is a violation of the
Clean Water Act to discharge this into waterways. Most institutions mandate managing it as
hazardous waste to ensure incineration, which completely oxidizes the terpene structure into
CO2 and H20.
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EU (REACHICLP)

+ Rhodinol is classified as Aquatic Chronic 2.

¢ Disposal must comply with Directive 2008/98/EC on waste. Incineration with energy recovery
is the preferred method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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